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Compound of Interest

Compound Name: Tert-butyl 2-hydroxyacetate

Cat. No.: B1279748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of tert-
butyl 2-hydroxyacetate, ensuring compliance and laboratory safety. The following procedures

are based on available safety data sheets and general best practices for chemical waste

management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is critical to be equipped with the appropriate

Personal Protective Equipment (PPE) to mitigate risks of exposure. Tert-butyl 2-
hydroxyacetate is known to cause skin, eye, and respiratory irritation[1][2].

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection Lab coat, long pants, and closed-toe shoes.

In Case of Exposure:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If skin irritation occurs, seek medical advice[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist[1][2].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Containment and Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent further

contamination and exposure.

Step-by-Step Spill Cleanup Protocol:

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid inhaling fumes[1].

Remove Ignition Sources: Tert-butyl 2-hydroxyacetate may be combustible; remove all

sources of ignition from the spill area[1].

Contain the Spill: Prevent further leakage or spillage if it is safe to do so[1].

Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

soak up the spill. Do not use combustible materials like sawdust.

Collect the Waste: Carefully sweep or scoop up the absorbed material and place it into a

suitable, labeled, and closed container for disposal[1][3].

Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent, followed by

soap and water.

Dispose of Contaminated Materials: All contaminated cleaning materials and PPE should be

placed in the hazardous waste container for disposal.
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Proper Disposal Procedures
The primary and recommended method for the disposal of tert-butyl 2-hydroxyacetate is

through an approved waste disposal plant. Chemical waste generators must adhere to federal,

state, and local regulations.

General Disposal Guidelines:

Waste Classification: Determine if the tert-butyl 2-hydroxyacetate waste is classified as

hazardous. US EPA guidelines in 40 CFR 261.3 can assist in this determination[1]. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Waste Collection: Collect waste tert-butyl 2-hydroxyacetate in a dedicated, properly

labeled, and sealed container. The container should be stored in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents[1].

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "tert-butyl 2-hydroxyacetate".

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed hazardous waste disposal company. Do not attempt to dispose of this chemical

down the drain or in regular trash[1].

Important Note: No detailed experimental protocols for the chemical neutralization or treatment

of tert-butyl 2-hydroxyacetate for disposal were found in the provided search results. The

standard and safest procedure is to transfer the chemical waste to a certified disposal facility.

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for tert-butyl 2-hydroxyacetate.
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Property Value

Molecular Formula C₆H₁₂O₃[4]

Molecular Weight 132.16 g/mol [4]

Melting Point 28 °C

Density 1.027 g/cm³

Long Term Storage 2-8°C[1] or 10-25°C in a well-closed container

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of tert-
butyl 2-hydroxyacetate.

Disposal workflow for tert-butyl 2-hydroxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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